N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C28H27N5O4S/c1-36-24-14-8-7-13-23(24)33-25(17-29-26(34)18-37-21-10-3-2-4-11-21)30-31-28(33)38-19-27(35)32-16-15-20-9-5-6-12-22(20)32/h2-14H,15-19H2,1H3,(H,29,34)
• InChI Key: OWUODXVIRLENMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CNC(=O)COC5=CC=CC=C5
• Molecular Formula: C28H27N5O4S
• Molecular Weight: 529.6 g/mol

Description

N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C28H27N5O4S and its molecular weight is 529.62. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Oxazolidinone Analogs : Oxazolidinones, which share some structural similarities with the compound , have been studied for their antibacterial activities against various pathogens. Compounds like U-100592 and U-100766 showed effectiveness against a range of bacteria including methicillin-susceptible and resistant Staphylococcus aureus, and Enterococcus faecalis (Zurenko et al., 1996).
• Indolinyl-Aryl Acetamide Derivatives : A series of indolinyl-aryl acetamide derivatives, which bear some structural resemblance, have been synthesized and evaluated for antibacterial and antifungal activities, showing promising results against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Anti-Inflammatory and Analgesic Activities

• Triazole-Based Compounds : Triazole-based compounds with structural similarities have been synthesized and evaluated for anti-inflammatory and analgesic activities. Some compounds demonstrated significant edema inhibition in in vivo models (Tariq et al., 2018).

Herbicidal Activities

• Triazolinone Derivatives : Triazolinone derivatives, which are structurally related, have been explored for their herbicidal activities, particularly as inhibitors of protoporphyrinogen oxidase in plants (Luo et al., 2008).

Analytical Chemistry Applications

• Detection of Related Compounds : Techniques have been developed for the detection of related compounds in natural water, demonstrating the relevance of analytical chemistry methods in understanding and monitoring environmental presence of similar chemicals (Zimmerman et al., 2002).